Cas no 2092784-63-7 (5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde)

5-Fluoro-2-methyl-1,3-thiazole-4-carbaldehyde is a fluorinated heterocyclic aldehyde with a thiazole core, offering versatile reactivity for synthetic applications. The presence of a fluorine substituent enhances its electrophilic character, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The aldehyde functional group allows for further derivatization, including condensation, reduction, or nucleophilic addition reactions. Its thiazole scaffold is structurally significant in bioactive compounds, contributing to potential pharmacological properties. The compound’s stability and well-defined reactivity profile make it suitable for use in multi-step synthetic routes. It is typically handled under controlled conditions due to its sensitivity. Available in high purity, it is used primarily in research and industrial fine chemical synthesis.

5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde structure

2092784-63-7 structure

Product Name:5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde

CAS No:2092784-63-7

MF:C₅H₄FNOS

MW:145.154763221741

CID:5241873

Update Time:2025-06-08

5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolecarboxaldehyde, 5-fluoro-2-methyl-
- 5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde
- Inchi： 1S/C5H4FNOS/c1-3-7-4(2-8)5(6)9-3/h2H,1H3
- InChI Key： KWFUMTXTLSENBR-UHFFFAOYSA-N
- SMILES： S1C(F)=C(C=O)N=C1C

5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-300891-1.0g	5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde	2092784-63-7		1.0g	$0.0	2023-02-28
Enamine	EN300-300891-1g	5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde	2092784-63-7		1g	$0.0	2023-09-06

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Additional information on 5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde

Comprehensive Overview of 5-Fluoro-2-methyl-1,3-thiazole-4-carbaldehyde (CAS No. 2092784-63-7)

5-Fluoro-2-methyl-1,3-thiazole-4-carbaldehyde (CAS No. 2092784-63-7) is a fluorinated thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the thiazole family, a class of heterocyclic compounds known for their broad biological activities. With the increasing demand for novel bioactive molecules, 5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde has emerged as a key intermediate in the synthesis of potential drug candidates and specialty chemicals.

The presence of a fluoro substituent at the 5-position and an aldehyde group at the 4-position of the thiazole ring makes this compound highly reactive and versatile. Researchers have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Recent studies highlight its role in the synthesis of small-molecule therapeutics, aligning with the growing trend of personalized medicine and targeted drug delivery systems.

In the agrochemical sector, 5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde has shown promise as a building block for crop protection agents. Its structural motif is often incorporated into fungicides and herbicides, addressing global challenges such as pesticide resistance and sustainable agriculture. The compound's fluorinated thiazole core enhances its bioavailability and stability, making it a preferred choice for modern agrochemical formulations.

From a synthetic chemistry perspective, the compound's aldehyde functionality allows for diverse derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the current focus on fragment-based drug discovery and combinatorial chemistry. The CAS No. 2092784-63-7 is frequently cited in patents and scientific literature, reflecting its industrial relevance.

Environmental and regulatory considerations are also critical when discussing 5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde. As the chemical industry shifts toward greener alternatives, researchers are investigating eco-friendly synthesis routes for this compound, such as catalytic fluorination and solvent-free reactions. These efforts resonate with the broader push for green chemistry and reduced carbon footprints in manufacturing processes.

In summary, 5-fluoro-2-methyl-1,3-thiazole-4-carbaldehyde (CAS No. 2092784-63-7) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique fluorothiazole structure and reactive aldehyde group make it a valuable asset in modern chemical research, addressing pressing challenges in health, agriculture, and sustainability.